Cas no 1261765-07-4 (6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride)

• Product Name: 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride
• CAS No: 1261765-07-4
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• CID: 4990614
• Update Time: 2025-08-05

6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

• Inchi： 1S/C14H7ClF4O2/c15-13(20)8-5-6-11(16)10(7-8)9-3-1-2-4-12(9)21-14(17,18)19/h1-7H
• InChI Key： WGIMTGMNTHLQNW-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(=C1)C1C=CC=CC=1OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 5.3
• Topological Polar Surface Area: 26.3

Additional information on 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride

Introduction to 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261765-07-4)

6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, with the chemical formula C₁₄H₅ClF₅O₂, is characterized by its biphenyl core structure, which is functionalized with a fluoro group and a trifluoromethoxy group at the 2' position, and a carbonyl chloride group at the 3 position. The presence of these fluorine-containing substituents enhances the compound's metabolic stability and binding affinity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS No. 1261765-07-4 of this compound is a unique identifier that distinguishes it from other chemical entities in databases and literature. This numbering system ensures that researchers can accurately reference and retrieve information about the compound, facilitating its use in both academic and industrial settings. The 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride is particularly notable for its role in the development of novel therapeutic agents targeting a range of diseases.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors that modulate biological pathways associated with cancer, inflammation, and neurodegenerative disorders. The biphenyl scaffold is a privileged structure in drug discovery due to its ability to engage with biological targets in multiple ways. The introduction of fluorine atoms into this scaffold can lead to improved pharmacokinetic properties, such as increased lipophilicity and reduced metabolic clearance. This makes fluorinated biphenyl derivatives particularly attractive for drug development.

The fluoro group at the 6-position of the biphenyl ring in 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride contributes to the compound's overall electronic properties, influencing its reactivity and interactions with biological targets. Similarly, the trifluoromethoxy group at the 2'-position enhances the compound's binding affinity by increasing its hydrophobicity and reducing its susceptibility to enzymatic degradation. These modifications are critical for optimizing drug-like properties, such as solubility, permeability, and bioavailability.

The carbonyl chloride functionality at the 3-position of the biphenyl ring makes this compound a versatile intermediate in organic synthesis. Carbonyl chlorides are known for their reactivity in nucleophilic addition reactions, allowing for the facile introduction of various functional groups into complex molecular architectures. This reactivity has been exploited in the synthesis of peptidomimetics, heterocycles, and other bioactive compounds.

Recent studies have highlighted the potential of fluorinated biphenyl derivatives as scaffolds for antitumor agents. For instance, researchers have demonstrated that compounds containing similar structural motifs exhibit inhibitory activity against kinases and other enzymes involved in cancer cell proliferation. The 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride has been investigated as a precursor in the synthesis of novel kinase inhibitors that show promise in preclinical studies. These findings underscore the importance of fluorinated biphenyl derivatives in oncology research.

In addition to its applications in oncology, this compound has also been explored in the development of anti-inflammatory agents. Inflammatory diseases are characterized by dysregulation of signaling pathways involving cytokines and chemokines. The fluoro group and trifluoromethoxy group present in 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride have been shown to modulate these pathways by interacting with target enzymes and receptors. Preliminary studies suggest that derivatives of this compound exhibit anti-inflammatory effects comparable to those of existing therapeutics but with improved pharmacokinetic profiles.

The synthesis of 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include halogenation reactions, functional group interconversions, and protection-deprotection strategies. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of intermediates and final products.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their favorable pharmacological properties. The demand for high-quality intermediates like 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride is expected to grow as more research focuses on developing next-generation therapeutics. Companies specializing in fine chemical synthesis play a crucial role in meeting this demand by providing scalable and cost-effective production methods.

In conclusion, 6-Fluoro-2'-(trifluoromethoxy)biphenyl-3-carbonyl chloride (CAS No. 1261765-07-4) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive building block for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for fluorinated biphenyl derivatives, compounds like this will remain at the forefront of drug discovery efforts.